Cas no 4468-48-8 (2-Phenylacetoacetonitrile)

2-Phenylacetoacetonitrile Properties

Names and Identifiers

• 2-Phenylacetoacetonitrile
• Acetylphenylacetonitrile
• 2-Phenylacetonitrile
• BENZENEACETONITRILE, ALPHA-ACETYL-
• 3-OXO-2-PHENYLBUTYRONITRILE
• A-ACETYLPHENYLACETONITRILE
• ALPHA-ACETYL BENZENEACETONITRILE
• 2-OXO-1-PHENYLPROPYL CYANIDE
• α-Acetylphenylacetonitrile
• 3-oxo-2-phenylbutanenitrile
• alpha-Acetylphenylacetonitrile
• Acetoacetonitrile, .alpha.-phenyl-
• NSC-55206
• Phenyl aceto-acetonitrile
• W-106178
• NSC 25183
• Q2113282
• Phenylacetoacetonitrile
• alpha-Acetyl-phenylacetonitrile
• DTXSID70863402
• UNII-302PX39407
• ACETONITRILE, 2-ACETYL-2-PHENYL-
• 3-oxo-2-phenyl-butyronitrile
• NSC 55206
• .alpha.-Aceto-.alpha.-cyanotoluene
• 3-Oxo-2-phenylbutanenitrile #
• ALPHA-PHENYLACETOACETONILTRILE
• AS-13532
• CS11344
• Benzeneacetonitrile, -acetyl-
• AKOS000265517
• Acetoacetonitrile, 2-phenyl-
• EINECS 224-737-4
• SCHEMBL1720075
• .alpha.-Phenylacetoacetonitrile
• AM20061033
• Alpha-Phenylacetoacetonitrile, 1mg/ml in Methanol
• 1-Cyano-1-phenyl-2-propanone
• alpha-Acetylbenzeneacetonitrile
• Benzeneacetonitrile, alpha-acetyl-
• Benzeneacetonitrile, .alpha.-acetyl-
• 120065-76-1
• 4-10-00-02776 (Beilstein Handbook Reference)
• USAF PE-1
• 302PX39407
• Acetoacetonitrile, alpha-phenyl-
• NSC 11777
• 2-Acetyl-2-phenylacetonitrile
• AC-20360
• .ALPHA.-ACETYLPHENYLACETONITRILE
• NSC55206
• alpha-Phenylacetoacetonitrile
• Acetonitrile, phenylaceto
• AI3-16132
• Alpha Acetyl phenyl acetonitrile
• DEA NO. 8512
• NSC25183
• AB01330629-02
• BCP22916
• alpha-Tolunitrile, alpha-acetyl-
• a-acetylphenylacetonitrile
• NSC-11777
• ?-Acetylphenylacetonitrile
• Oxazolidine (Technical Grade)
• 4468-48-8
• Phenyl-acetyl-acetonitril
• UN3439
• NS00047590
• BRN 0743161
• alpha-Aceto-alpha-cyanotoluene
• APAAN
• WLN: NCYR&V1
• AKOS016039333
• NSC11777
• .alpha.-Tolunitrile, .alpha.-acetyl-
• NSC-25183
• NCGC00338636-01
• +Expand

• MDL： MFCD00001867
• InChIKey： KHNWFTMUBKJWRZ-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3
• SMILES： CC(=O)C(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 159.068413911g/mol
• Heavy Atom Count: 12
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 1.88278
• PSA: 40.86000
• Refractive Index: 1.5460 (estimate)
• Boiling Point: 284.68°C (rough estimate)
• Melting Point: 92-94 ºC
• Color/Form: White crystals.
• Solubility: Not determined
• Density: 1.1202 (rough estimate)

2-Phenylacetoacetonitrile Security Information

• RTECS：AL7708000
• WGK Germany：3
• Safety Term：S26-S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Phenylacetoacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%